Cas no 51760-20-4 (1,3-bis(bromomethyl)-5-nitrobenzene)

• Product Name: 1,3-bis(bromomethyl)-5-nitrobenzene
• CAS No: 51760-20-4
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD00230554
• CID: 1065570
• PubChem ID: 3709652
• Update Time: 2025-04-20

1,3-bis(bromomethyl)-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(bromomethyl)-5-nitrobenzene
• 3,5-Bis(bromomethyl)-1-nitrobenzene
• 3-Bromomethyl-5-nitrobenzyl bromide
• QYSIUHPRIGFUPX-UHFFFAOYSA-N
• DB-071403
• 3,5-dibromomethyl nitrobenzene
• 51760-20-4
• 1,3-bis-(Bromomethyl)-5-nitrobenzene
• SCHEMBL629543
• DTXSID00395347

• MDL： MFCD00230554
• Inchi： 1S/C8H7Br2NO2/c9-4-6-1-7(5-10)3-8(2-6)11(12)13/h1-3H,4-5H2
• InChI Key： QYSIUHPRIGFUPX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(CBr)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.88431
• Monoisotopic Mass: 306.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.927
• Melting Point: 102-105 ºC
• PSA: 43.14